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Introduction
Titanium disulfide (TiS2), a transition metal dichalcogenide, has garnered interest for its

potential applications in energy storage, including as a material for hydrogen storage. Its

layered structure is theoretically capable of intercalating hydrogen atoms. However,

experimental results on the hydrogen storage capacity of TiS2 have been varied, with some

studies showing promise, particularly with nanostructured forms, while others report negligible

hydrogen uptake. This document provides a summary of the current state of research,

quantitative data from key studies, and detailed experimental protocols for the synthesis of

TiS2 and the evaluation of its hydrogen storage properties.

Data Presentation: Hydrogen Storage Properties of
TiS2
The hydrogen storage capacity of TiS2 appears to be highly dependent on its morphology.

Below is a summary of the available quantitative data.
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Material
Morphology

Hydrogen
Storage
Capacity (wt%)

Pressure
(MPa)

Temperature
(°C)

Notes

TiS2 Nanotubes 2.5 4 25

Open-ended tips

are believed to

facilitate

hydrogen binding

to sulfur.[1][2]

TiS2

Nanoplates/Pow

der

< 0.10 ± 0.05 up to 1.2 -196

Negligible

hydrogen

capacity was

observed at

room

temperature

under similar

pressure.[3]

TiS2

Nanoplates/Pow

der

Negligible up to 8 up to 300

High-pressure

and high-

temperature

experiments

showed little to

no hydrogen

absorption.[3][4]

[5]

Experimental Protocols
I. Synthesis of Titanium Disulfide (TiS2)
Several methods have been employed for the synthesis of TiS2, each yielding materials with

different morphologies.

A. Solid-Gas Reaction for TiS2 Nanoplates

This method involves the reaction of titanium powder with sulfur gas in a sealed environment.
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Materials:

Titanium powder (e.g., Goodfellow, 99.5% purity)

Sulfur powder (e.g., Merck, 99.99% purity)

Quartz ampoules

Procedure:

Place approximately 1 g of titanium powder and 1.4 g of sulfur powder (S/Ti molar ratio = 2)

into a quartz ampoule.

Evacuate and seal the ampoule under vacuum.

Heat the sealed ampoule in a furnace to 600 °C for 15 days.[5]

After the reaction period, allow the ampoule to cool down to room temperature.

Carefully break the ampoule to retrieve the TiS2 product.

B. Direct Reaction of Elements

This is a common method for producing polycrystalline TiS2.

Materials:

Titanium powder

Sulfur powder

Procedure:

Mix stoichiometric amounts of titanium and sulfur powders.

Heat the mixture in an inert atmosphere or under vacuum at approximately 500 °C.[1]

The reaction Ti + 2S → TiS2 will proceed to form titanium disulfide.
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C. Synthesis from TiCl4 and H2S (for Nanotubes)

This route can be adapted to produce TiS2 nanotubes.

Materials:

Titanium tetrachloride (TiCl4)

Hydrogen sulfide (H2S) gas

Procedure:

The synthesis is typically carried out via a chemical vapor transport method.

TiCl4 is reacted with a flow of H2S gas at an elevated temperature.[1]

The reaction TiCl4 + 2H2S → TiS2 + 4HCl yields TiS2.

Specific conditions such as temperature, pressure, and flow rates need to be optimized to

promote the formation of nanotubular structures.[1]

D. Sol-Gel Synthesis for Thin Films

This method is suitable for preparing amorphous TiS2 thin films.

Materials:

Titanium isopropoxide (Ti(OPri)4)

Appropriate solvent

Procedure:

Prepare a precursor solution using titanium isopropoxide in a suitable solvent.

Deposit the solution onto a substrate using a technique like spin coating.

The resulting amorphous film can be crystallized into hexagonal TiS2 by annealing at high

temperatures.[1]
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II. Characterization of TiS2
A. Structural and Morphological Analysis

X-Ray Diffraction (XRD): To confirm the crystal structure and phase purity of the synthesized

TiS2.

Scanning Electron Microscopy (SEM): To observe the surface morphology and particle size

of the TiS2 powder or nanostructures.[4][5]

Energy Dispersive X-ray Spectroscopy (EDX): To determine the elemental composition and

stoichiometry of the material.[4][5]

Transmission Electron Microscopy (TEM): For detailed imaging of nanostructures like

nanotubes to determine their diameter, length, and hollowness.[1][2]

B. Thermal Stability Analysis

Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the TiS2 material

under an inert atmosphere (e.g., Argon). A typical procedure involves heating the sample at a

constant rate (e.g., 5 to 15 °C/min) and monitoring the weight loss.[5]

III. Hydrogen Storage Measurements
A. Manometric Method using a Sieverts' Apparatus

This is a volumetric method to determine the amount of hydrogen absorbed by a material.

Apparatus:

A home-made or commercial Sieverts' apparatus, which consists of a calibrated gas

reservoir, a sample holder, pressure transducers, and a temperature control system (furnace

and/or cryostat).[3][5]

Procedure:

Sample Preparation: Place a known mass of the TiS2 sample (e.g., 10 mg) into the sample

holder.[5]
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Outgassing: Heat the sample under vacuum (e.g., at 150 °C for 3 hours) to remove any

adsorbed gases and moisture.[3]

Hydrogen Introduction: Introduce a known amount of hydrogen gas into the calibrated

reservoir and measure the initial pressure.

Absorption: Expand the hydrogen gas from the reservoir into the sample holder. The

pressure will drop as hydrogen is absorbed by the sample.

Equilibrium: Allow the system to reach thermal and pressure equilibrium.

Calculation: The amount of hydrogen absorbed is calculated based on the pressure

difference, the known volumes of the apparatus, and the equation of state for hydrogen.

Isotherms: Repeat steps 3-6 at various pressures to construct a pressure-composition-

isotherm (PCI) curve. Measurements can be performed at different temperatures, from

cryogenic (-196 °C) to elevated temperatures (e.g., 300 °C).[3][5]

B. Calorimetric Method using High-Pressure Differential Scanning Calorimetry (HP-DSC)

This technique is used to measure the heat flow associated with hydrogen absorption and

desorption, providing information on the thermodynamics of the process.

Apparatus:

A high-pressure differential scanning calorimeter (e.g., SENSYS evo DSC from Setaram).[5]

Procedure:

Place a known mass of the TiS2 sample (e.g., 10 mg) into the HP-DSC crucible.[5]

Pressurize the sample chamber with hydrogen to the desired pressure (e.g., 20 bar).[5]

Perform thermal cycling by heating and cooling the sample at a controlled rate (e.g., 5

°C/min) over a specific temperature range (e.g., room temperature to 300 °C).[5]

The heat flow to or from the sample is measured relative to a reference. Exothermic peaks

during cooling indicate absorption, while endothermic peaks during heating suggest
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desorption.

Visualizations
Experimental Workflow: TiS2 Synthesis and
Characterization
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Caption: Workflow for the synthesis and characterization of TiS2.
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Experimental Workflow: Hydrogen Storage
Measurement
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Caption: Workflow for hydrogen storage property evaluation.

Application in Drug Development
While TiS2 is primarily researched for energy storage, professionals in drug development may

find the methodologies for material synthesis and characterization relevant. The precise control

over nanomaterial morphology and the rigorous techniques for gas-solid interaction analysis
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are transferable to the development and characterization of nanocarriers for drug delivery or

catalysts for pharmaceutical synthesis.

Concluding Remarks
The potential of TiS2 as a hydrogen storage material remains a subject of ongoing research.

The significant discrepancy in reported storage capacities, particularly between nanotubular

and nanoplate forms, underscores the critical role of material morphology and surface

characteristics. The protocols detailed herein provide a foundation for researchers to

synthesize and evaluate TiS2 materials for hydrogen storage applications, contributing to a

more comprehensive understanding of its capabilities. It is important to note that in some

applications, TiS2 may also act as a catalyst, decomposing during hydrogenation when

combined with other materials like Mg95Ce5 alloys.[6][7] Therefore, a thorough

characterization of the material post-hydrogenation is crucial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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